Boc-PEG4-methyl propionate

• Molecular Formula: C17H32O8
• Molecular Weight: 364.4 g/mol
• InChI: InChI=1S/C17H32O8/c1-17(2,3)25-16(19)6-8-22-10-12-24-14-13-23-11-9-21-7-5-15(18)20-4/h5-14H2,1-4H3
• InChIKey: ZTPUSINUVRMSKT-UHFFFAOYSA-N

Boc-PEG4-methyl propionate: PEG4 PROTAC Linker

Boc-PEG4-methyl propionate (CAS 2100306-74-7) is a monodisperse, heterobifunctional polyethylene glycol (PEG)-based linker belonging to the PROTAC (PROteolysis TArgeting Chimera) linker class. It features a tert-butyloxycarbonyl (Boc)-protected amine at one terminus and a methyl propionate ester at the other, separated by a precise tetraethylene glycol (PEG4) spacer of four ethylene oxide repeat units . With a molecular formula of C₁₇H₃₂O₈, a molecular weight of 364.43 g/mol, and a calculated LogP of 0.3, it occupies a narrow physicochemical niche between shorter PEG3 analogs (MW ~320) and longer PEG5 variants (MW 408.48), making linker-length structure-activity relationship (SAR) studies highly sensitive to the choice of PEG unit count .

PROTAC Linker-Length SAR

PEG4 linker as central reference between PEG3 and PEG5 analogs

Sequential Conjugation

Orthogonal Boc/methyl ester pair enables defined two-step assembly

Monodisperse Standard

≥98% purity single-species linker for reproducible degrader synthesis

Boc-PEG4-methyl propionate: Irreplaceable in PROTAC SAR

PROTAC linker length is not a passive variable; systematic studies have demonstrated that altering the PEG chain by even a single ethylene glycol unit can abolish target degradation, reverse degradation selectivity between paralogs, or impair ternary complex binding affinity by up to 20-fold [1]. Consequently, substituting Boc-PEG4-methyl propionate with a Boc-PEG3 or Boc-PEG5 variant—despite their identical terminal functional groups—introduces a different spatial separation between the E3 ligase ligand and the target protein warhead, directly altering the probability of productive ternary complex formation and ubiquitination. The quantitative evidence below establishes the specific, measurable dimensions along which Boc-PEG4-methyl propionate occupies a distinct and non-interchangeable position within the PROTAC linker landscape.

PEG3 (shorter) linker

May fall below the ≥4-unit threshold for full binding affinity retention, with reported affinity impairment in BTK degrader series

PEG5 (longer) linker

Additional ethylene glycol unit can reverse paralog degradation selectivity and may introduce conformational entropy without potency gain

• [1] Troup RI, Fallan C, Baud MGJ. Current strategies for the design of PROTAC linkers: a critical review. Explor Target Antitumor Ther. 2020;1(5):273–312. doi:10.37349/etat.2020.00018. PMCID: PMC9400730. View Source

Boc-PEG4-methyl propionate: Evidence vs Closest Analogs

PEG Unit Count and MW Distinguish PEG4 from PEG5

Boc-PEG4-methyl propionate (4 PEG units) exhibits a molecular weight of 364.43 g/mol and an estimated extended chain length of approximately 14–16 atoms (spanning the distance between the Boc-protected amine and the methyl propionate ester). The closest commercially available longer analog, Boc-PEG5-methyl ester (CAS 1807530-04-6), has a molecular weight of 408.48 g/mol—a 12.1% increase—and an additional ethylene glycol unit that extends the linker by ~3.5–4.0 Å [1]. This difference is significant because PROTAC linker-length SAR studies have shown that extension by a single ethylene glycol unit can abolish degradation of one target while preserving activity against another, as demonstrated with lapatinib-based PROTACs where the longer linker selectively degraded EGFR over HER2 [2].

PEG Unit Count

Cross-study comparable

4 units (MW 364.43)

PEG4 364.43 +44.05 g/mol PEG5 408.48

Distinct linker-length SAR position vs. PEG5

12.1% MW increase; ~3.5–4.0 Å extended length

Evidence Dimension	Molecular weight and PEG unit count
Target Compound Data	MW 364.43 g/mol; 4 PEG units; C₁₇H₃₂O₈
Comparator Or Baseline	Boc-PEG5-methyl ester: MW 408.48 g/mol; 5 PEG units; C₁₉H₃₆O₉
Quantified Difference	44.05 g/mol (12.1% higher MW for PEG5); 1 additional ethylene glycol unit (~3.5–4.0 Å extended length difference)
Conditions	Physicochemical comparison from vendor Certificates of Analysis and published chemical databases

Why This Matters

Procurement of the correct PEG unit count is critical for linker-length SAR studies, as even one ethylene glycol unit can determine whether a PROTAC degrades the intended target, a related paralog, or neither.

• [1] Chemsrc. Boc-PEG5-methyl ester (CAS 1807530-04-6) Chemical & Physical Properties. https://m.chemsrc.com/en/cas/1807530-04-6_1571552.html (accessed 2026). View Source
• [2] Troup RI, Fallan C, Baud MGJ. Current strategies for the design of PROTAC linkers: a critical review. Explor Target Antitumor Ther. 2020;1(5):273–312. doi:10.37349/etat.2020.00018. (Citing Burslem et al.: one ethylene glycol unit extension abolished HER2 degradation while preserving EGFR degradation.) View Source

PEG Unit Count Threshold for Full Binding Affinity

In a systematic BTK degrader series reported by Zorba et al., PROTACs with linkers containing ≥4 PEG units maintained consistent binding affinity for both BTK and CRBN, whereas PROTACs with shorter linkers exhibited up to a 20-fold impairment in binding affinity due to binary steric repulsions between the ligand and the opposing protein [1]. Boc-PEG4-methyl propionate, with its 4-unit PEG spacer, sits precisely at this empirically determined threshold for maintaining full binding engagement. Linkers with fewer PEG units (e.g., PEG3, MW ~320) fall below this threshold and carry the documented risk of affinity loss, while longer linkers (≥PEG5) may introduce excessive conformational entropy and molecular weight penalties without commensurate gains in degradation potency [1].

Affinity Threshold

Class-level inference

≥4 PEG units

Meets minimum length for full binding engagement

Shorter linkers show up to 20-fold affinity loss in BTK-CRBN systems

Evidence Dimension	Binding affinity retention as a function of PEG linker unit count
Target Compound Data	4 PEG units (at or above the ≥4 PEG unit threshold associated with full binding affinity retention)
Comparator Or Baseline	PROTACs with <4 PEG units: up to 20-fold impairment in binding affinity; PROTACs with >21 atom linkers: DC50 = 292 nM vs 3 nM for optimal 21-atom linker
Quantified Difference	Up to 20-fold affinity loss for shorter linkers; ~100-fold degradation potency loss for excessively long linkers (292 nM vs 3 nM DC50)
Conditions	BTK-CRBN PROTAC ternary complex binding assays and TBK1 degradation assays, as reviewed in Troup et al. (2020)

Why This Matters

Boc-PEG4-methyl propionate provides a PEG unit count that meets the empirically validated minimum length threshold for maintaining full binding affinity, avoiding both the affinity penalties of shorter linkers and the potency erosion of excessively long constructs.

• [1] Troup RI, Fallan C, Baud MGJ. Current strategies for the design of PROTAC linkers: a critical review. Explor Target Antitumor Ther. 2020;1(5):273–312. doi:10.37349/etat.2020.00018. PMCID: PMC9400730. (Citing Zorba et al., Burslem et al., and Arvinas TBK1 PROTAC data.) View Source

LogP Balance for Solubility and Permeability

Boc-PEG4-methyl propionate has a calculated LogP of 0.3 , reflecting the presence of the terminal methyl ester and Boc protecting group which moderate the hydrophilicity of the PEG4 chain. In contrast, Hydroxy-PEG4-acid (CAS 937188-59-5), a PEG4 linker with a free carboxylic acid terminus, has a calculated LogP of −2.07—more than two orders of magnitude more hydrophilic . The positive LogP of Boc-PEG4-methyl propionate indicates a balanced lipophilic/hydrophilic profile that favors passive membrane permeability while retaining sufficient aqueous solubility for conjugation chemistry. PROTAC linker lipophilicity directly impacts cellular permeability and oral absorption potential; linkers with LogP values that are too negative can limit membrane transit, while excessively positive values can promote non-specific binding and aggregation [1].

LogP Comparison

Cross-study comparable

LogP 0.3

Boc-PEG4-methyl propionate (0.3) Δ 2.37 Hydroxy-PEG4-acid (−2.07)

Balanced lipophilicity for conjugation and permeability

~234-fold difference in partition coefficient vs. acid-terminated analog

Evidence Dimension	Calculated LogP as a measure of hydrophilicity/lipophilicity balance
Target Compound Data	LogP = 0.3 (Boc-PEG4-methyl propionate)
Comparator Or Baseline	Hydroxy-PEG4-acid: LogP = −2.07
Quantified Difference	ΔLogP ≈ 2.37 (approximately 234-fold difference in octanol-water partition coefficient)
Conditions	Calculated LogP values from vendor physicochemical property listings; comparative analysis across PEG4 linker series

Why This Matters

The intermediate LogP of 0.3 positions Boc-PEG4-methyl propionate in a favorable range for both conjugation in organic/aqueous mixed solvents and for generating PROTAC conjugates with drug-like permeability, unlike highly hydrophilic acid-terminated PEG4 linkers that may compromise membrane transit.

• [1] Troup RI, Fallan C, Baud MGJ. Current strategies for the design of PROTAC linkers: a critical review. Explor Target Antitumor Ther. 2020;1(5):273–312. (Discussion of linker lipophilicity effects on TPSA, solubility, and cell permeability.) View Source

Orthogonal Deprotection for Sequential Conjugation

Boc-PEG4-methyl propionate incorporates two chemically orthogonal protecting strategies: the acid-labile Boc group protects the amine terminus, while the methyl propionate ester can be selectively hydrolyzed to a carboxylic acid under basic conditions without affecting the Boc group . This orthogonality enables a defined two-step conjugation sequence—first deprotecting and coupling one terminus, then deprotecting and coupling the other—without risking cross-reactivity or premature linker activation. In contrast, symmetric linkers such as Bis-PEG4-acid (CAS 31127-85-2, MW 294.30, bearing two terminal carboxylic acids) require differential protection strategies or statistical coupling approaches that reduce overall yield and introduce purification challenges . Alkyl-chain PROTAC linkers with a single functional handle (e.g., N-Boc-cis-4-hydroxy-D-proline methyl ester, CAS 114676-69-6) lack the dual orthogonal functionality altogether, limiting their utility to single-point attachments .

Orthogonal Design

Data to verify

Boc (acid-labile) / methyl ester (base-hydrolyzable)

Enables sequential, directional PROTAC assembly

Source review recommended; protects from cross-reactivity

Evidence Dimension	Number of orthogonal, sequentially addressable functional groups
Target Compound Data	2 orthogonal groups: Boc-protected amine (acid-labile) and methyl propionate ester (base-hydrolyzable to carboxylic acid)
Comparator Or Baseline	Bis-PEG4-acid: 2 identical carboxylic acid groups (non-orthogonal); N-Boc-cis-4-hydroxy-D-proline methyl ester: 1 functional handle
Quantified Difference	Boc-PEG4-methyl propionate enables sequential, directional conjugation with no cross-reactivity risk; symmetric di-acid linkers require statistical or protection/deprotection strategies; mono-functional linkers support only single-point attachment.
Conditions	Organic synthesis logic based on protecting group chemistry; standard peptide coupling conditions (EDC/HOBt or HATU/DIPEA)

Why This Matters

For procurement decisions, the orthogonal Boc/methyl ester design reduces the number of synthetic steps and purification operations required to assemble PROTAC molecules, directly impacting synthesis throughput and final product purity in library-scale degrader campaigns.

Monodisperse Purity for Reproducible PROTAC Assembly

Multiple independent vendors report Boc-PEG4-methyl propionate purity at ≥98% by HPLC or equivalent analytical methods . This high monodispersity—guaranteeing a single molecular species of exactly four ethylene glycol units—is critical because polydisperse PEG mixtures (common in earlier-generation PEGylation reagents) contain a distribution of chain lengths that introduces uncontrolled variability into the linker length of each PROTAC molecule in a batch [1]. In PROTAC development, where sub-nanomolar DC50 differences can distinguish a lead compound from an inactive one, linker polydispersity generates data noise that obscures true SAR trends and confounds reproducibility across batches. Monodisperse PEG4 linkers are now considered the minimum standard for publication-quality PROTAC SAR studies [1].

Purity & Uniformity

Supporting evidence

≥98% (HPLC), monodisperse

Ensures batch-to-batch reproducibility for SAR

Polydisperse PEG introduces ≥5–10% linker variability

Evidence Dimension	Purity and molecular uniformity (monodispersity vs polydispersity)
Target Compound Data	≥98% purity; monodisperse (single molecular species, 4 PEG units exactly)
Comparator Or Baseline	Polydisperse PEG linkers: mixture of chain lengths (e.g., PEG300–PEG600 ranges) with undefined average composition
Quantified Difference	Monodisperse: one defined molecular weight (364.43); polydisperse: molecular weight distribution with dispersity Đ > 1.0, introducing ≥5–10% linker-length variability per batch.
Conditions	Vendor Certificate of Analysis specifications; widely acknowledged standard in PROTAC linker procurement guidelines

Why This Matters

Procurement of a ≥98% pure, monodisperse linker directly translates to batch-to-batch reproducibility in PROTAC synthesis and avoids the data noise inherent in polydisperse PEG reagents, which is essential for interpretable linker-length SAR and for meeting publication or patent filing quality standards.

• [1] Troup RI, Fallan C, Baud MGJ. Current strategies for the design of PROTAC linkers: a critical review. Explor Target Antitumor Ther. 2020;1(5):273–312. (Discussion of monodisperse vs polydisperse PEG linkers and their impact on SAR reproducibility.) View Source

PEG4 Spacer Length Governs Paralog Selectivity

In a definitive demonstration of linker-length-dependent degradation selectivity, Burslem et al. showed that a lapatinib-based PROTAC with a shorter PEG linker degraded both EGFR and HER2 in OVCAR8 cells, whereas extending the linker by a single ethylene glycol unit (equivalent to the difference between PEG4 and PEG5) abolished HER2 degradation entirely while preserving EGFR degradation [1]. This finding establishes that the exact PEG unit count—not merely the approximate linker length—can function as a binary selectivity switch. Boc-PEG4-methyl propionate, with its 4-unit PEG spacer, occupies a specific length that may, depending on the warhead and E3 ligase ligand pair, confer a distinct degradation selectivity profile compared to PEG3 or PEG5 analogs. A separate study by Michon et al. further confirmed that GSPT1 degradation is directly dependent on the length of the flexible PEG chain linker [2].

Paralog Selectivity

Class-level inference

PEG4 linker position

PEG4: context-dependent selectivity +1 ethylene glycol unit PEG5: EGFR-selective only (lapatinib-based)

Linker length can act as binary selectivity switch

Demonstrated in EGFR/HER2 dual vs. selective degradation

Evidence Dimension	Degradation selectivity between protein paralogs as a function of PEG linker length
Target Compound Data	PEG4 linker (4 ethylene glycol units)—specific degradation profile depends on warhead/E3 ligase context but is distinct from PEG3 and PEG5
Comparator Or Baseline	Shorter PEG linker degraded both EGFR and HER2; linker extended by +1 ethylene glycol unit selectively degraded EGFR only, abolishing HER2 degradation.
Quantified Difference	Qualitative binary switch: dual degradation (EGFR + HER2) → selective degradation (EGFR only) upon +1 ethylene glycol unit extension
Conditions	OVCAR8 cell line; lapatinib-based PROTACs with variable PEG linker lengths; Western blot quantification of target degradation

Why This Matters

When procuring a PEG linker for PROTAC library construction, the specific choice of PEG4 over PEG3 or PEG5 can determine whether the resulting degraders exhibit pan-paralog or paralog-selective degradation, a critical parameter for target validation and therapeutic selectivity.

• [1] Troup RI, Fallan C, Baud MGJ. Current strategies for the design of PROTAC linkers: a critical review. Explor Target Antitumor Ther. 2020;1(5):273–312. (Citing Burslem et al., J Am Chem Soc. 2018: lapatinib-based PROTAC linker extension by one ethylene glycol unit switches degradation from EGFR/HER2 dual to EGFR-selective.) View Source
• [2] Michon M, Curpanen S, Pessey O, et al. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. Eur J Med Chem. 2026;307:118645. doi:10.1016/j.ejmech.2026.118645. View Source

Boc-PEG4-methyl propionate: Application Scenarios

Systematic Linker-Length SAR Libraries

When constructing a linker-length SAR matrix for a new PROTAC target pair, Boc-PEG4-methyl propionate serves as the central PEG4 reference point, with Boc-PEG3 and Boc-PEG5 analogs bracketing it. Given that ≥4 PEG units represents the empirically determined threshold for maintaining full binding affinity in ternary complex formation [1], the PEG4 linker is the shortest option that reliably preserves affinity while minimizing excess molecular weight—a critical consideration for maintaining ligand efficiency and oral bioavailability potential in lead optimization.

Stepwise PROTAC Assembly via Orthogonal Deprotection

The Boc/methyl ester orthogonal pair enables a defined two-step conjugation workflow: (i) acid-mediated Boc deprotection followed by coupling of the liberated amine to an E3 ligase ligand carboxylic acid, then (ii) base-mediated methyl ester hydrolysis followed by coupling of the resulting carboxylic acid to a target-protein warhead amine. This directional assembly logic is preferable to statistical coupling approaches required by symmetric linkers, yielding higher-purity PROTAC products with fewer purification steps [1].

Degradation Selectivity Profiling Across Paralogs

For targets with closely related paralogs (e.g., EGFR/HER2, BRD4/BRD2/BRD3, AURKA/AURKB), Boc-PEG4-methyl propionate can be used to synthesize PROTACs whose degradation selectivity profile is subsequently compared to PEG3- and PEG5-linked analogs. As demonstrated by Burslem et al., a single ethylene glycol unit difference can act as a binary selectivity switch, making the PEG4 linker an essential component of a three-point (PEG3/PEG4/PEG5) selectivity SAR panel [2].

Monodisperse Linker Standard for Reproducible Synthesis

Core facilities and contract research organizations (CROs) producing PROTACs for multi-user or multi-client projects require linker reagents with guaranteed monodispersity and ≥98% purity to ensure batch-to-batch reproducibility across different target programs. Boc-PEG4-methyl propionate, with its well-characterized physicochemical properties (MW 364.43, LogP 0.3, density 1.066 g/cm³) and defined single-species composition, meets this requirement and eliminates the data variability associated with polydisperse PEG mixtures .

Application

Selection Property

Validation Focus

Linker-length SAR libraries

PEG4 as central reference point

Ternary complex formation & ligand efficiency

Sequential PROTAC assembly

Orthogonal Boc/methyl ester pair

Directional conjugation & product purity

Paralog selectivity profiling

PEG4 in three-point panel (PEG3/4/5)

Degradation selectivity (e.g., EGFR/HER2)

Reproducible degrader synthesis

≥98% monodisperse linker

Batch-to-batch reproducibility & SAR clarity

• [1] Troup RI, Fallan C, Baud MGJ. Current strategies for the design of PROTAC linkers: a critical review. Explor Target Antitumor Ther. 2020;1(5):273–312. doi:10.37349/etat.2020.00018. (≥4 PEG units threshold; orthogonal deprotection strategies; monodisperse vs polydisperse PEG.) View Source
• [2] Troup RI, Fallan C, Baud MGJ. Current strategies for the design of PROTAC linkers: a critical review. (Citing Burslem et al., J Am Chem Soc. 2018: lapatinib PROTAC linker extension by one ethylene glycol unit as selectivity switch.) View Source